Cas no 46992-81-8 (Peucedanol)

• Product Name: Peucedanol
• CAS No: 46992-81-8
• MF: C₁₄H₁₆O₅
• MW: 264.27
• CID: 1080886
• PubChem ID: 5374451
• Update Time: 2024-11-04

Peucedanol Chemical and Physical Properties

Names and Identifiers

• Peucedanol
• 6-(2,3-dihydroxy-3-methylbutyl)-7-hydroxychromen-2-one
• 6-(2,3-Dihydroxy-3-methylbutyl)-7-hydroxy-2H-chromen-2-one
• HY-N3090
• MEGxp0_001250
• 46992-81-8
• CS-0023198
• BRD-A87798623-001-01-7
• 2H-1-Benzopyran-2-one, 6-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-
• DTXSID30418735
• ACon1_001144
• CHEBI:228897
• DA-56714

• Inchi： InChI=1S/C14H16O5/c1-14(2,18)12(16)6-9-5-8-3-4-13(17)19-11(8)7-10(9)15/h3-5,7,12,15-16,18H,6H2,1-2H3
• InChI Key： WRTWKAQFZYXAEJ-UHFFFAOYSA-N
• SMILES： CC(C)(C(CC1=C(C=C2C(=C1)C=CC(=O)O2)O)O)O

Computed Properties

• Exact Mass: 264.09977361g/mol
• Monoisotopic Mass: 264.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins